Pemetrexed Diethyl Ester
Overview
Description
Pemetrexed Diethyl Ester, also known as N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid diethyl ester, is a compound with the molecular formula C24H29N5O6 . It can be used as a working standard or secondary reference standard .
Synthesis Analysis
The synthesis of Pemetrexed Diethyl Ester involves purifying a mixture obtained by reacting compounds in the presence of a chemical agent capable of promoting the formation of a peptide bond in an aprotic organic solvent . The mixture is subjected to several steps including washing with a basic aqueous solution, concentration of the organic phase, addition of a polar organic solvent and/or a mixture of polar organic solvents, and precipitation of the Pemetrexed Diethyl Ester .
Molecular Structure Analysis
The molecular structure of Pemetrexed Diethyl Ester is complex, with a molecular weight of 483.52 . The compound is also known as N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid diethyl ester .
Chemical Reactions Analysis
The chemical reactions associated with Pemetrexed Diethyl Ester are complex and involve several steps. The process-related impurities associated with the synthesis of Pemetrexed Diethyl Ester have been characterized .
Scientific Research Applications
Treatment of Lung Cancer
Pemetrexed is a cornerstone in the treatment of lung cancer . It is generally well tolerated, but a substantial group of patients still experiences treatment-limiting toxicity . There is an established relationship between pemetrexed pharmacokinetics and toxicity .
Treatment of Mesothelioma
Pemetrexed is a key component in the treatment of mesothelioma . With dosing classic cytostatic agents such as pemetrexed, one balances the fine line between inefficacy and toxicity .
Treatment of Thymic Epithelial Tumors
Pemetrexed is used in the treatment of thymic epithelial tumors . Although the overall toxicity profile of pemetrexed is considered relatively mild, a substantial group of patients experiences treatment-limiting toxicity .
Management of Pemetrexed-Related Toxicity
Several evidence-based strategies are already implemented in clinical care to manage pemetrexed-related toxicity . With the introduction of standard vitamin supplementation and dexamethasone, the incidence of hematological toxicity and skin reactions substantially decreased .
Preparation of Stable Amorphous Pemetrexed Disodium
The physicochemical properties of the amorphous and hydrate forms of pemetrexed disodium, as well as new forms of pemetrexed diacid (a key synthetic intermediate) were studied by thermal analysis and powder X-ray diffraction .
Preparation of Hemipentahydrate Form of Pemetrexed Disodium
The process optimization for the preparation of the hemipentahydrate form of pemetrexed disodium is described .
Study of New Polymorphic Forms of Pemetrexed Diacid
New polymorphic forms of Pemetrexed Diacid and their use for the preparation of pharmaceutically pure amorphous and hemipentahydrate forms of Pemetrexed Disodium were studied .
Mechanism of Action
Target of Action
Pemetrexed Diethyl Ester, also known as (S)-Diethyl 2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate, primarily targets three enzymes involved in folate metabolism and purine and pyrimidine synthesis . These enzymes are:
- Thymidylate Synthase (TS) : This enzyme is crucial for DNA synthesis as it catalyzes the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP) .
- Dihydrofolate Reductase (DHFR) : DHFR plays a key role in the folate pathway, which is essential for the synthesis of nucleotides .
- Glycinamide Ribonucleotide Formyltransferase (GARFT) : This enzyme is involved in the purine biosynthetic pathway .
Mode of Action
Pemetrexed Diethyl Ester exerts its antineoplastic activity by disrupting folate-dependent metabolic processes essential for cell replication . It inhibits the aforementioned enzymes, thereby disrupting the synthesis of purine and pyrimidine, the building blocks of DNA and RNA . This inhibition prevents the formation of DNA and RNA, which are required for the growth and survival of both normal and cancer cells .
Biochemical Pathways
The compound affects the folate pathway and the purine and pyrimidine synthesis pathways . By inhibiting the enzymes TS, DHFR, and GARFT, it disrupts the synthesis of purine and pyrimidine nucleotides, leading to a decrease in DNA and RNA synthesis . This disruption of nucleotide synthesis affects cell replication, leading to cell death .
Pharmacokinetics
The pharmacokinetics of Pemetrexed Diethyl Ester have been studied in a variety of solid tumors . It has been found that the depth of the absolute neutrophil counts (ANC) nadir correlates with systemic exposure to the compound . Several studies have confirmed that the pharmacokinetics of Pemetrexed can serve as a prognostic factor for the development of toxicity, especially for neutropenia .
Result of Action
The molecular and cellular effects of Pemetrexed Diethyl Ester’s action primarily involve the disruption of cell replication processes. By inhibiting the synthesis of purine and pyrimidine, the compound prevents the formation of DNA and RNA, leading to cell death . This results in the inhibition of tumor growth .
Safety and Hazards
Pemetrexed, a related compound, is classified as a hazardous substance. It is extremely flammable and harmful if swallowed. It may cause respiratory irritation, drowsiness, or dizziness. It may be harmful if swallowed and enters airways, and may cause damage to organs through prolonged or repeated exposure .
properties
IUPAC Name |
diethyl (2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5O6/c1-3-34-18(30)12-11-17(23(33)35-4-2)27-21(31)15-8-5-14(6-9-15)7-10-16-13-26-20-19(16)22(32)29-24(25)28-20/h5-6,8-9,13,17H,3-4,7,10-12H2,1-2H3,(H,27,31)(H4,25,26,28,29,32)/t17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEJAOZLLEHXUBF-KRWDZBQOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)NC(=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CC[C@@H](C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)NC(=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pemetrexed Diethyl Ester |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Pemetrexed Diethyl Ester and what is its significance in pharmaceutical chemistry?
A1: Pemetrexed Diethyl Ester is a crucial intermediate in the synthesis of Pemetrexed Disodium, the active pharmaceutical ingredient in the anti-cancer drug Pemetrexed. [, , ] This compound plays a vital role in achieving the high purity required for the final drug substance.
Q2: The provided research articles mention achieving high purity Pemetrexed Diethyl Ester. Why is high purity important for this intermediate?
A2: High purity of Pemetrexed Diethyl Ester is critical because impurities can propagate through the synthesis process and contaminate the final drug product. [, ] This can impact the drug's efficacy and safety. Specifically, the articles highlight methods to achieve a purity greater than 98.5%, which is essential for producing a safe and effective pharmaceutical product. []
Q3: One of the research papers describes a novel process for synthesizing Pemetrexed Disodium using specific solvents and purification steps. Could you elaborate on the significance of this process?
A3: The novel process described focuses on optimizing the synthesis of Pemetrexed Diethyl Ester and subsequently Pemetrexed Disodium. [, ] It emphasizes the use of specific solvent systems and purification techniques, like washing with a controlled pH basic solution and selective precipitation, to achieve high purity. These refinements are crucial for large-scale production and ensuring the quality of the final drug substance.
Q4: Can you discuss the different salt forms of Pemetrexed mentioned in the research and their potential implications?
A4: The research mentions both the Disodium salt and a (bi)lysine salt of Pemetrexed. [] While the Disodium salt is the commercially available form of the drug, research into alternative salt forms like the (bi)lysine salt is valuable. This exploration could lead to improved drug properties such as enhanced stability, altered solubility, or potentially different pharmacokinetic profiles.
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